Cas no 922-00-9 (4-Pentenoic acid, 2-ethenyl-, methyl ester)

• Product name: 4-Pentenoic acid, 2-ethenyl-, methyl ester
• CAS No: 922-00-9
• MF: C₈H₁₂O₂
• MW: 140.17968
• CID: 754213
• PubChem ID: 10898798

4-Pentenoic acid, 2-ethenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid, 2-ethenyl-, methyl ester
• methyl 2-ethenylpent-4-enoate
• DTXSID10447543
• 2-vinyl-pent-4-enoic acid methyl ester
• 922-00-9
• SCHEMBL11742394
• methyl 2-vinyl-4-pentenoate

• Inchi： InChI=1S/C8H12O2/c1-4-6-7(5-2)8(9)10-3/h4-5,7H,1-2,6H2,3H3
• InChI Key： UUOPYQZJWLRMPE-UHFFFAOYSA-N
• SMILES： COC(=O)C(CC=C)C=C

Computed Properties

• Exact Mass: 140.083729621g/mol
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų